Cas no 120047-92-9 (Trisulfide, butylmethyl)

Trisulfide, butylmethyl structure
Trisulfide, butylmethyl structure
Product Name:Trisulfide, butylmethyl
CAS No:120047-92-9
MF:C5H12S3
MW:168.343777656555
CID:222151
PubChem ID:189722
Update Time:2025-04-19

Trisulfide, butylmethyl Chemical and Physical Properties

Names and Identifiers

    • Trisulfide, butylmethyl
    • 1-(methyltrisulfanyl)butane
    • Butyl methyl trisulfide
    • trisulfane, 1-butyl-3-methyl-
    • DTXSID10152665
    • Butylmethyl trisulfide
    • 120047-92-9
    • UERQNAZBAUOZKO-UHFFFAOYSA-N
    • Inchi: 1S/C5H12S3/c1-3-4-5-7-8-6-2/h3-5H2,1-2H3
    • InChI Key: UERQNAZBAUOZKO-UHFFFAOYSA-N
    • SMILES: S(CCCC)SSC

Computed Properties

  • Exact Mass: 168.01026
  • Monoisotopic Mass: 168.01
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 5
  • Complexity: 38.7
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 75.9Ų

Experimental Properties

  • Density: 1.1
  • Boiling Point: 238.8°C at 760 mmHg
  • Flash Point: 96.7°C
  • Refractive Index: 1.556
  • PSA: 0
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